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Compound of Interest

Methyl 3-chloro-4-
Compound Name:
methoxybenzoate

Cat. No.: B182470

An In-depth Technical Guide to Methyl 3-chloro-4-methoxybenzoate

This technical guide provides a comprehensive overview of the molecular structure, weight,
and other key chemical properties of Methyl 3-chloro-4-methoxybenzoate, tailored for
researchers, scientists, and professionals in drug development.

Molecular Properties and Structure

Methyl 3-chloro-4-methoxybenzoate is an organic compound with the chemical formula
CI9HOCIO3.[1][2] It is also known by other names such as Benzoic acid, 3-chloro-4-methoxy-,
methyl ester, and methyl 3-chloro-p-anisate.[2]

Quantitative Data Summary

The key quantitative properties of Methyl 3-chloro-4-methoxybenzoate are summarized in
the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C9HOCIO3 [1112]
Molecular Weight 200.62 g/mol [2]
Monoisotopic Mass 200.02402 Da [1]
CAS Number 37908-98-8 [2]
COC1=C(C=C(C=C1)C(=0)O
SMILES [1]
C)Cl

InChl=1S/C9HICIO3/c1-12-8-
InChl 4-3-6(5-7(8)10)9(11)13-2/h3-  [1]
5H,1-2H3

PINQDVFQCCFACD-
InChIKey [1]
UHFFFAOYSA-N

Molecular Structure Visualization

The two-dimensional chemical structure of Methyl 3-chloro-4-methoxybenzoate is depicted in
the diagram below. This visualization illustrates the arrangement of atoms and the covalent
bonds between them.

Molecular structure of Methyl 3-chloro-4-methoxybenzoate.

Experimental Protocols

Detailed experimental protocols for the synthesis of Methyl 3-chloro-4-methoxybenzoate are
not readily available in public literature. However, a general synthetic approach can be inferred
from the synthesis of structurally related compounds. One plausible method involves the
esterification of 3-chloro-4-methoxybenzoic acid with methanol in the presence of an acid
catalyst.

A representative procedure for a related compound, methyl 3-chloro-4-hydroxy-5-

methoxybenzoate, involves the reaction of the corresponding alcohol substrate with methanol
in the presence of a catalyst like potassium carbonate at an elevated temperature (e.g., 55°C)
for an extended period (e.g., 24 hours).[3] After the reaction is complete, the mixture is cooled,
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and the catalyst is filtered off.[3] The solvent is then removed under vacuum, and the resulting
ester is purified using column chromatography.[3] Product verification is typically performed
using GC-MS and NMR spectroscopy.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 3-chloro-4-methoxybenzoate molecular structure
and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182470#methyl-3-chloro-4-methoxybenzoate-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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